Cas no 28162-63-2 (4-chloro-1-isocyanato-2-nitrobenzene)

• Product Name: 4-chloro-1-isocyanato-2-nitrobenzene
• CAS No: 28162-63-2
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• MDL: MFCD00014700
• CID: 251822
• PubChem ID: 4247257
• Update Time: 2025-04-19

4-chloro-1-isocyanato-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,4-chloro-1-isocyanato-2-nitro-
• 4-chloro-1-isocyanato-2-nitrobenzene
• 4-Chlor-2-nitro-phenylisocyanat
• 4-CHLORO-2-NITROPHENYL ISOCYANATE
• FT-0618042
• 4-chloranyl-1-isocyanato-2-nitro-benzene
• EN300-270984
• DTXSID30401187
• YGIAUMJEBFXUDO-UHFFFAOYSA-N
• AKOS005202355
• AKOS015916605
• A819355
• 4-Chloro-2-nitrophenylisocyanate
• (4-chloro-2-nitrophenyl)isocyanate
• 28162-63-2
• SCHEMBL3842281

• MDL： MFCD00014700
• Inchi： 1S/C7H3ClN2O3/c8-5-1-2-6(9-4-11)7(3-5)10(12)13/h1-3H
• InChI Key： YGIAUMJEBFXUDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])N=C=O

Computed Properties

• Exact Mass: 197.98300
• Monoisotopic Mass: 197.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75.2A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.48
• Melting Point: 65-68 °C(lit.)
• Boiling Point: 298.5°C at 760 mmHg
• Flash Point: >230 °F
• Refractive Index: 1.612
• PSA: 75.25000
• LogP: 2.73870
• Solubility: Not available

4-chloro-1-isocyanato-2-nitrobenzene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22-S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39;S45
• Risk Phrases：R23/24/25; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes